10-Methoxy-2,2,4-trimethyl-5-prop-2-enyl-1,5-dihydrochromeno[3,4-f]quinoline

• CAS No.: 239066-73-0
• Product Name: 10-Methoxy-2,2,4-trimethyl-5-prop-2-enyl-1,5-dihydrochromeno[3,4-f]quinoline
• Molecular Formula: C23H25NO2
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 10-methoxy-2,2,4-trimethyl-5-prop-2-enyl-1,5-dihydrochromeno[3,4-f]quinoline
• Standard InChI: InChI=1S/C23H25NO2/c1-6-8-18-22-15(21-17(25-5)9-7-10-19(21)26-18)11-12-16-20(22)14(2)13-23(3,4)24-16/h6-7,9-13,18,24H,1,8H2,2-5H3
• Standard InChIKey: CZSDJYXNNJQXBB-UHFFFAOYSA-N
• SMILES: CC1=CC(NC2=C1C3=C(C=C2)C4=C(C=CC=C4OC)OC3CC=C)(C)C
• Canonical SMILES: CC1=CC(NC2=C1C3=C(C=C2)C4=C(C=CC=C4OC)OC3CC=C)(C)C
• Appearance: Solid powder
• Description: AL-438 is a non-steroidal selective modulator for the glucocorticoid receptor (GR).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 10-methoxy-5-(2-propenyl)-2,5-dihydro-2,2,4-trimethyl-1H-(1)benzopyrano(3,4-f)quinoline; 2,5-dihydro-10-methoxy-5-(2-propenyl)-2,2,4-trimethyl-1H-(1)benzopyrano(3,4-f)quinoline; 2,5-dihydro-MPTBPQ; AL-438
• Reference: 1: Reeves EK, Rayavarapu S, Damsker JM, Nagaraju K. Glucocorticoid analogues: potential therapeutic alternatives for treating inflammatory muscle diseases. Endocr Metab Immune Disord Drug Targets. 2012 Mar;12(1):95-103. Review. PubMed PMID: 22214335.; 2: Chopra A. [(11)C]10-Methoxy-5-(2-propenyl)-2,5-dihydro-2,2,4-trimethyl-1H-[1]benzopyrano[3, 4-f]quinoline. 2009 Jan 13 [updated 2009 Apr 6]. Molecular Imaging and Contrast Agent Database (MICAD) [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2004-2013. Available from http://www.ncbi.nlm.nih.gov/books/NBK22972/ PubMed PMID: 20641180.; 3: De Bosscher K, Beck IM, Haegeman G. Classic glucocorticoids versus non-steroidal glucocorticoid receptor modulators: survival of the fittest regulator of the immune system? Brain Behav Immun. 2010 Oct;24(7):1035-42. doi: 10.1016/j.bbi.2010.06.010. Epub 2010 Jun 25. Review. PubMed PMID: 20600811.; 4: Xu Y, Zhang T, Chen M. Combining 3D-QSAR, docking, molecular dynamics and MM/PBSA methods to predict binding modes for nonsteroidal selective modulator to glucocorticoid receptor. Bioorg Med Chem Lett. 2009 Jan 15;19(2):393-6. doi: 10.1016/j.bmcl.2008.11.069. Epub 2008 Nov 24. PubMed PMID: 19081253.; 5: Wuest F, Kniess T, Bergmann R, Henry B, Pietzsch J. Synthesis and radiopharmacological characterization of [11C]AL-438 as a nonsteroidal ligand for imaging brain glucocorticoid receptors. Bioorg Med Chem Lett. 2007 Jul 15;17(14):4035-9. Epub 2007 Apr 29. PubMed PMID: 17499506.; 6: Owen HC, Miner JN, Ahmed SF, Farquharson C. The growth plate sparing effects of the selective glucocorticoid receptor modulator, AL-438. Mol Cell Endocrinol. 2007 Jan 29;264(1-2):164-70. Epub 2006 Dec 19. PubMed PMID: 17182172.; 7: Rosen J, Miner JN. The search for safer glucocorticoid receptor ligands. Endocr Rev. 2005 May;26(3):452-64. Epub 2005 Apr 6. Review. PubMed PMID: 15814846.; 8: Doggrell S. Is AL-438 likely to have fewer side effects than the glucocorticoids? Expert Opin Investig Drugs. 2003 Jul;12(7):1227-9. PubMed PMID: 12831356.; 9: Coghlan MJ, Jacobson PB, Lane B, Nakane M, Lin CW, Elmore SW, Kym PR, Luly JR, Carter GW, Turner R, Tyree CM, Hu J, Elgort M, Rosen J, Miner JN. A novel antiinflammatory maintains glucocorticoid efficacy with reduced side effects. Mol Endocrinol. 2003 May;17(5):860-9. Epub 2003 Feb 13. PubMed PMID: 12586843.; 10: Elmore SW, Coghlan MJ, Anderson DD, Pratt JK, Green BE, Wang AX, Stashko MA, Lin CW, Tyree CM, Miner JN, Jacobson PB, Wilcox DM, Lane BC. Nonsteroidal selective glucocorticoid modulators: the effect of C-5 alkyl substitution on the transcriptional activation/repression profile of 2,5-dihydro-10-methoxy-2,2,4-trimethyl-1H-[1]benzopyrano[3,4-f]quinolines. J Med Chem. 2001 Dec 6;44(25):4481-91. PubMed PMID: 11728194.
• PubChem Compound: 9906282
• Last Modified: Nov 11 2021